molecular formula C10H11NO3 B6176855 2-[(oxetan-3-yl)amino]benzoic acid CAS No. 1504817-15-5

2-[(oxetan-3-yl)amino]benzoic acid

Cat. No. B6176855
CAS RN: 1504817-15-5
M. Wt: 193.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-[(oxetan-3-yl)amino]benzoic acid” is a chemical compound that contains an oxetane ring, which is a four-membered heterocyclic compound containing one oxygen atom and three carbon atoms . The compound also contains an amino group attached to the benzoic acid .


Synthesis Analysis

The synthesis of oxetane derivatives often involves the opening of an epoxide ring . For example, Okuma et al. demonstrated that by increasing the equivalents of trimethyloxosulfonium iodide, the oxetane motif could be accessed from the corresponding carbonyl compound through initial formation of the epoxide followed by ring opening .


Molecular Structure Analysis

The molecular structure of “2-[(oxetan-3-yl)amino]benzoic acid” includes an oxetane ring, an amino group, and a benzoic acid group . The oxetane ring is a four-membered ring containing three carbon atoms and one oxygen atom .


Chemical Reactions Analysis

In the synthesis of oxetane derivatives, reactions such as the DBU-catalysed Horner–Wadsworth–Emmons reaction and aza-Michael addition with NH-heterocycles are often used . These reactions allow for the formation of the oxetane ring and the incorporation of various functional groups .

Future Directions

The future directions for research on “2-[(oxetan-3-yl)amino]benzoic acid” and similar compounds could involve expanding the scope of oxetanes accessed through various methods to incorporate alkyl substituents that could be further manipulated to access a range of oxetane derivatives . Additionally, the synthesis and diversification of novel heterocyclic amino acid derivatives could be achieved through reactions such as the Suzuki–Miyaura cross-coupling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(oxetan-3-yl)amino]benzoic acid involves the reaction of 3-chloropropanoic acid with ethylene oxide to form 3-(oxiran-2-yl)propanoic acid, which is then reacted with aniline to form 2-[(oxetan-3-yl)amino]benzoic acid.", "Starting Materials": [ "3-chloropropanoic acid", "ethylene oxide", "aniline" ], "Reaction": [ "Step 1: 3-chloropropanoic acid is reacted with ethylene oxide in the presence of a base such as potassium hydroxide to form 3-(oxiran-2-yl)propanoic acid.", "Step 2: 3-(oxiran-2-yl)propanoic acid is then reacted with aniline in the presence of a catalyst such as triethylamine to form 2-[(oxetan-3-yl)amino]benzoic acid." ] }

CAS RN

1504817-15-5

Product Name

2-[(oxetan-3-yl)amino]benzoic acid

Molecular Formula

C10H11NO3

Molecular Weight

193.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.